Cas no 1269292-29-6 (5-chloro-1-p-tolyl-1H-pyrazole-4-carbonitrile)
1269292-29-6 structure
Product Name:5-chloro-1-p-tolyl-1H-pyrazole-4-carbonitrile
CAS No:1269292-29-6
MF:C11H8ClN3
MW:217.654320716858
CID:3163093
PubChem ID:56956023
Update Time:2025-04-21
5-chloro-1-p-tolyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-1-p-tolyl-1H-pyrazole-4-carbonitrile
- 1269292-29-6
- 1H-Pyrazole-4-carbonitrile, 5-chloro-1-(4-methylphenyl)-
- DTXSID001202275
-
- Inchi: 1S/C11H8ClN3/c1-8-2-4-10(5-3-8)15-11(12)9(6-13)7-14-15/h2-5,7H,1H3
- InChI Key: UYUPRFIUYLXISL-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C=NN1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 217.0406750Da
- Monoisotopic Mass: 217.0406750Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 41.6Ų
5-chloro-1-p-tolyl-1H-pyrazole-4-carbonitrile Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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